Benzonitrile, 3-[(2-oxo-1(2H)-pyridinyl)methyl]-

Specification

• CAS No.: 62455-71-4
• Molecular Formula: C13H10N2O
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 3-[(2-oxopyridin-1-yl)methyl]benzonitrile
• Standard InChI: InChI=1S/C13H10N2O/c14-9-11-4-3-5-12(8-11)10-15-7-2-1-6-13(15)16/h1-8H,10H2
• Standard InChI Key: ADTFNZKIEHMPOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(C=C1)CC2=CC(=CC=C2)C#N

Introduction

Benzonitrile, 3-[(2-oxo-1(2H)-pyridinyl)methyl]- is an organic compound that combines a benzonitrile moiety with a pyridinyl group, featuring both nitrile and ketone functionalities. This compound is notable for its unique structural features and potential applications in chemical and biological fields. Its molecular formula and molecular weight are key identifiers for understanding its properties and reactivity.

Synthesis Methods

The synthesis of Benzonitrile, 3-[(2-oxo-1(2H)-pyridinyl)methyl]- typically involves the reaction of benzaldehyde derivatives with pyridinyl compounds. The specific synthesis routes can vary based on desired purity and yield, often requiring catalysts and optimized reaction conditions.

Common Reagents and Conditions:

• Starting Materials: Benzaldehyde derivatives and pyridinyl compounds.

• Catalysts: Various catalysts may be used to enhance reaction efficiency.

• Conditions: Temperature, solvent, and reaction time are optimized for specific outcomes.

Types of Reactions:

• Oxidation: Involves the addition of oxygen or removal of hydrogen.

• Reduction: Involves the addition of hydrogen or removal of oxygen.

• Substitution: Involves replacing one functional group with another.

Common Reagents:

• Oxidizing Agents: Potassium permanganate.

• Reducing Agents: Lithium aluminum hydride.

• Nucleophiles: Sodium hydroxide.

Biological and Pharmaceutical Applications

Benzonitrile, 3-[(2-oxo-1(2H)-pyridinyl)methyl]- is part of a broader category of benzonitriles that are frequently studied for their biological activities and potential pharmaceutical applications. The compound's functional groups enable interactions with biological targets, making it interesting for medicinal chemistry research.

Potential Applications:

• Medicinal Chemistry: Due to its interaction with biological targets.

• Materials Science: Based on its chemical properties and reactivity.